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Abstract

This comprehensive guide provides detailed application notes and laboratory protocols for
researchers, scientists, and industry professionals engaged in Enhanced Oil Recovery (EOR)
using carbon dioxide (CO3) injection. This document offers a holistic overview, from the
fundamental principles governing COz-oil interactions to step-by-step experimental procedures
for critical reservoir condition assessments. It is designed to equip the user with the necessary
knowledge to design, execute, and evaluate CO2-EOR projects, ensuring both scientific rigor
and practical applicability. The protocols herein are presented as self-validating systems,
emphasizing the causality behind experimental choices to foster a deeper understanding of the
complex mechanisms at play.

Introduction to CO2 Enhanced Oil Recovery

Primary and secondary oil recovery methods typically leave a substantial portion of the original
oil in place (OOIP), often exceeding 50%.[1] Enhanced Oil Recovery (EOR) encompasses a
suite of tertiary recovery techniques designed to mobilize and produce this residual oil. Among
these, CO: injection has become one of the most widely adopted and effective methods,
accounting for a significant portion of EOR production in the United States.[1][2]

The efficacy of COz as an EOR agent stems from its unique physicochemical properties under
typical reservoir conditions of temperature and pressure. When injected into an oil reservoir,
CO: acts as a solvent, leading to favorable changes in the crude oil's properties.[3][4] These
changes include:
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e Oil Swelling: The dissolution of COz2 into the crude oil causes the oil to swell, which helps to
displace it from the pore spaces of the reservoir rock.[2][5][6]

« Viscosity Reduction: The miscibility of CO2 with oil reduces the oil's viscosity, making it more
mobile and easier to flow toward production wells.[2][4][7]

« Interfacial Tension (IFT) Reduction: CO:2 significantly lowers the IFT between oil and water,
reducing the capillary forces that trap oil in the reservoir pores.

» Reservoir Repressurization: The injection of large volumes of CO:2 helps to maintain or
increase reservoir pressure, providing the driving energy to move the oil to the production
wells.[4]

A significant dual benefit of CO2-EOR is the potential for geological carbon sequestration. A
substantial portion of the injected CO2 remains trapped in the reservoir, offering a viable
pathway to mitigate greenhouse gas emissions by storing anthropogenic CO-2.[5][6][8] This
guide will delve into the technical methodologies required to harness these principles for
successful oil recovery enhancement.

Fundamental Principles and Mechanisms

The interaction between injected CO2z and reservoir crude oil can be broadly categorized into
two displacement mechanisms: immiscible and miscible flooding. The prevailing mechanism is
dictated by the reservoir pressure, temperature, and the composition of the crude oil.[9][10]

Immiscible CO2z Flooding

Immiscible CO:z flooding occurs when the reservoir pressure is below the Minimum Miscibility
Pressure (MMP).[5] In this process, the COz and oil do not form a single phase but interact
through the mechanisms of oil swelling and viscosity reduction.[5] While less efficient than
miscible flooding, immiscible displacement can still result in significant incremental oil recovery,
particularly in heavy oil reservoirs.[5] The primary recovery drivers are the expansion of the oil
volume and the reduction in its viscosity, which improves the mobility ratio between the
displacing fluid (CO2) and the displaced fluid (oil).

Miscible CO2z Flooding
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Miscible CO: flooding is the more efficient and preferred method, occurring when the reservoir
pressure exceeds the MMP.[3][6] Miscibility is the condition where CO2 and oil mix to form a
single, homogeneous phase, eliminating the interface between them and thereby eliminating
the capillary forces that retain the oil in the rock pores.[6] This results in a highly effective
displacement of oil from the reservoir.

Miscibility is not always achieved upon the first contact between CO:2 and oil. Instead, it is often
developed dynamically through a process of mass transfer between the two phases, known as
multiple-contact miscibility.[3] This can occur through two primary mechanisms:

» Vaporizing Gas Drive: In lighter oils, the injected CO2 vaporizes intermediate-molecular-
weight hydrocarbons from the oil. This enriches the CO2 phase, making it miscible with the
oil at the displacement front.[3]

o Condensing Gas Drive: In heavier oils, intermediate components from the injected CO2
condense into the oil phase. This lightens the oil, making it miscible with the encroaching
CO2.[3]

The determination of the MMP is a critical first step in the design of any miscible CO2-EOR
project.

Reservoir Screening and Characterization

The success of a CO2-EOR project is highly dependent on the careful selection of a suitable
reservoir. A thorough screening process based on key reservoir rock and fluid properties is
essential.[7][11]

Screening Criteria

The following table summarizes the generally accepted screening criteria for both miscible and
immiscible CO: flooding projects. It is important to note that these are guidelines, and a
comprehensive feasibility study should be conducted for each candidate reservoir.
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Parameter

Miscible Flooding

Immiscible Flooding

Rationale and
Importance

Oil Gravity (°API)

> 22[12]

>17

Higher API gravity
(lighter oil) generally
correlates with a lower
MMP, favoring
miscibility.[9]

Oil Viscosity (cP)

<10

< 1,000

Lower viscosity
improves the mobility
ratio, leading to more
stable displacement
and better sweep

efficiency.

Reservoir Pressure

(psi)

> MMP[12]

No specific
requirement, but
higher pressure is

beneficial.

The reservoir
pressure must exceed
the MMP for miscible

displacement to occur.

[9]

Reservoir

Temperature (°F)

<250

No specific limit

Temperature
significantly influences
the MMP; higher
temperatures
generally require
higher pressures for

miscibility.[9]

Oil Saturation (% PV)

> 20

> 20

A sufficient amount of
residual oil must be
present to make the
project economically

viable.

Porosity (%)

> 3[12]

> 10

Higher porosity
indicates a greater
storage capacity for oil

and injected COs.
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Sufficient permeability

is required for
Permeability (mD) Generally > 1 No strict limit effective fluid injection

and movement within

the reservoir.

Depth is a key factor

as it is directly related
Reservoir Depth (ft) > 1600[12] No strict limit to the pressure and

temperature of the

reservoir.[9]

Workflow for Reservoir Characterization

A systematic approach to reservoir characterization is crucial for a successful CO2-EOR
project. The following diagram illustrates a typical workflow.
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/Reservoir Screening & Characterization Workflow

~N

Data Collection
(Geological Data, Production History, Fluid Samples)

Input

Initial Screening
(Comparison with established criteria)

Candidate Reservoirs

Laboratory Analysis
(Fluid & Rock Properties, MMP, Core Flooding)

Input Parameters

Reservoir Simulation
(History Matching, Performance Prediction)
Optimized Design
Pilot Test Design & Execution
(Field-scale validation)
Validation Data

Full-Scale Project Design
(Injection strategy, monitoring plan)

Click to download full resolution via product page

Caption: Workflow for CO2-EOR reservoir screening and characterization.

Laboratory Protocols

Thorough laboratory investigation is indispensable for de-risking a CO2-EOR project and
providing the necessary data for accurate reservoir simulation and project design.
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Protocol: Determination of Minimum Miscibility Pressure
(MMP) using a Slim Tube Test

Objective: To determine the minimum pressure at which COz and a reservoir oil achieve
dynamic miscibility under reservoir temperature.

Apparatus:

o Slim tube: A long (typically 40-80 ft), coiled stainless-steel tube with a small inner diameter
(approx. 1/4 inch), packed with sand or glass beads (e.g., 100 mesh).[11][13]

o High-pressure pump for CO: injection.

e High-pressure pump for oil saturation.

» Constant temperature bath or oven to maintain reservoir temperature.[14]
o Back-pressure regulator to control system pressure.[13]

» Fluid separator and gas meter to measure produced fluids.

Data acquisition system to record pressure, temperature, and flow rates.

Procedure:

e Preparation:

o Clean the slim tube with a solvent (e.g., toluene) and dry it thoroughly.[13]

o Determine the pore volume (PV) and permeability of the packed tube.[13]

o Evacuate the slim tube and place it in the temperature bath set to the reservoir
temperature.[13]

e Saturation:

o Saturate the slim tube with the reservoir oil at a pressure well above the oil's bubble point
pressure.[11] This is achieved by injecting at least 1.5 pore volumes of oil.[13]
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o Displacement Test:

o

Set the back-pressure regulator to the first desired test pressure.

[¢]

Inject CO2z at a constant rate (e.g., 6-8 ml/hour) into the slim tube.[13]

Continuously collect and measure the produced oil and gas volumes at the outlet.[13]

[¢]

Continue injection until approximately 1.2 to 1.4 pore volumes of CO2z have been injected.
[11][13]

[e]

o Data Analysis:

o Calculate the oil recovery factor (as a percentage of the original oil in place) at 1.2 PVI for
the tested pressure.[11]

e Repeat:

o Repeat steps 1-4 for a range of increasing pressures (typically 4-6 different pressures).[13]
o MMP Determination:

o Plot the oil recovery factor at 1.2 PVI versus the injection pressure.

o The plot will typically show two distinct trends: a lower recovery trend at lower pressures
(immiscible displacement) and a higher recovery trend at higher pressures (miscible
displacement).

o The MMP is determined as the pressure at the "break” or intersection point of these two
trend lines.[1][15] A recovery of 90% or more at 1.2 PVI is often used as the criterion for
miscibility.[15][16]

Protocol: CO2 Core Flooding Experiment

Objective: To evaluate the oil recovery efficiency of COz injection in a representative reservoir
core sample under simulated reservoir conditions.

Apparatus:

© 2025 BenchChem. All rights reserved. 8/17 Tech Support


https://www.corelab.com/resources/minimum-miscibility-slim-tube/
https://www.corelab.com/resources/minimum-miscibility-slim-tube/
https://wiki.whitson.com/phase_behavior/pvt_exp/slim_tube/
https://www.corelab.com/resources/minimum-miscibility-slim-tube/
https://wiki.whitson.com/phase_behavior/pvt_exp/slim_tube/
https://www.corelab.com/resources/minimum-miscibility-slim-tube/
https://www.mdpi.com/2227-9717/12/4/650
https://www.frontiersin.org/journals/earth-science/articles/10.3389/feart.2021.694729/full
https://www.frontiersin.org/journals/earth-science/articles/10.3389/feart.2021.694729/full
https://pubs.usgs.gov/of/2015/1071/pdf/ofr2015-1071.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Core holder capable of withstanding reservoir pressure and temperature.
e High-pressure pumps for injecting brine, oil, and COs-.

o Confining pressure system to simulate overburden pressure.[17]

e Oven or heating jacket to maintain reservoir temperature.

e Back-pressure regulator.

o Effluent collector and measurement system.

 Differential pressure transducers.

o Data acquisition system.

Procedure:

e Core Preparation:

o Select a representative reservoir core plug and clean it to remove residual hydrocarbons
and salts.[10]

o Dry the core in an oven and measure its dry weight.[10]

o Measure the core's dimensions, porosity, and absolute permeability to gas (e.g., nitrogen).
[18][19]

e Saturation:
o Saturate the core with synthetic reservoir brine.

o Flood the core with reservoir oil at reservoir temperature until irreducible water saturation
(Swi) is reached (i.e., no more water is produced). This establishes the initial oil saturation
(Soi).[20]

o Waterflooding (Optional but Recommended):
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o Inject brine into the core to simulate secondary recovery until residual oil saturation to
waterflooding (Sorw) is achieved (i.e., oil production ceases). This provides a baseline for
comparing the incremental recovery from CO:z injection.

e CO:2 Injection:
o Set the system to the desired reservoir pressure and temperature.

o Inject CO: into the core at a constant rate. The injection can be continuous or in a Water-
Alternating-Gas (WAG) scheme.[21]

o In a WAG injection, slugs of COz2 are alternated with slugs of water.[22] The WAG ratio
(volume of water to volume of CO2) is a key design parameter.[22]

o Continuously monitor and record injection pressures, differential pressure across the core,
and the volumes of produced oil, water, and gas.

o Termination and Analysis:

o Continue the injection until a predetermined stopping point (e.g., a high gas-oil ratio or a
specific number of pore volumes injected).

o Calculate the oil recovery factor as a percentage of the oil in place at the start of the CO2
flood.

o Analyze the collected data to understand the displacement dynamics.

Protocol: CO2 Huff-and-Puff (Cyclic COz2 Injection)
Experiment

Objective: To simulate and evaluate the performance of a single-well cyclic COz2 injection
process, often used in low-permeability or fractured reservoirs.

Procedure:

o Core Preparation and Saturation: Prepare and saturate the core with oil as described in the
core flooding protocol (steps 1 and 2).
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« Injection Stage ("Huff"):
o Place the saturated core in the core holder at reservoir conditions.
o Close the outlet valve of the core holder.

o Inject a predetermined volume of COz into the core until a target pressure is reached.[8]
[17]

e Soaking Stage:
o Close both the inlet and outlet valves of the core holder.

o Allow the core to "soak" for a specified period (e.g., 5 to 50 hours).[17][23] During this
time, the CO:2 dissolves into the oil, causing it to swell and its viscosity to decrease.[24]

e Production Stage ("Puff"):

o Open the outlet valve and reduce the back pressure to allow the oil and gas to be
produced from the core.[17]

o Collect and measure the produced fluids until production ceases.[17]
e Repeat Cycles:

o Repeat the injection, soaking, and production stages for multiple cycles (typically 3-4
cycles) to evaluate the incremental oil recovery with each cycle.[17][23]

CO:z2 Injection Strategies and Field Implementation

The selection of an appropriate COz: injection strategy is critical for maximizing oil recovery and
ensuring the economic success of the project.

Continuous CO: Injection

This strategy involves the continuous injection of CO:z into the reservoir. While it can lead to
high oil recovery, it is susceptible to challenges like viscous fingering (where the less viscous
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CO:z bypasses the more viscous oil) and early gas breakthrough, especially in heterogeneous
reservoirs.[7]

Water-Alternating-Gas (WAG) Injection

To overcome the challenges of continuous injection, the WAG process was developed. This
involves injecting alternating slugs of water and CO-.[6][22] The primary advantages of WAG

are:

o Improved Mobility Control: The injected water reduces the mobility of the COz, leading to a
more stable displacement front and improved sweep efficiency.[7]

e Reduced CO2 Consumption: The use of water reduces the total volume of CO2 required,

which can significantly improve project economics.[6]

The design of a WAG project involves optimizing the WAG ratio and the size of the individual
slugs.[22]

Reservoir
4 o . N
Injection Strategies AN
Continuous COz Injection CO2 ..
Injection
Injection Oil Reservoir
Water
CO2
WAG Injection
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Cco: \ /
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Caption: Comparison of continuous CO2 and WAG injection strategies.

Monitoring, Verification, and Accounting (MVA)
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A robust MVA program is essential for tracking the movement of the injected CO2, assessing
the project's performance, and quantifying the volume of CO: that is permanently stored.[6][13]
MVA technologies can be broadly categorized as:

o Subsurface Monitoring: Includes wellbore and inter-well measurements such as time-lapse
logging, pressure monitoring, and the use of tracers to track fluid movement.[6]

o Surface Monitoring: Involves techniques like 4D seismic surveys to image the CO2z plume in
the reservoir and soil gas analysis to detect any potential surface leakage.[6]

o Atmospheric Monitoring: Remote sensing and direct measurement techniques can be used
to monitor for any atmospheric release of CO2.[25]

The data gathered from the MVA program is crucial for calibrating reservoir simulation models
and optimizing the ongoing management of the EOR project.[6]

Challenges and Mitigation Strategies

Despite its effectiveness, CO2-EOR projects face several challenges:

 Viscous Fingering and Gravity Override: Due to its low density and viscosity compared to oll
and water, COz2 tends to channel through high-permeability zones and rise to the top of the
reservoir, resulting in poor sweep efficiency.[7] The WAG process is a primary strategy to
mitigate this.[7]

» Corrosion: The presence of CO2 and water can create a highly corrosive environment,
requiring the use of corrosion-resistant materials for wells and surface facilities or an
effective corrosion inhibitor program.[26]

e CO:2 Supply and Cost: The availability and cost of a reliable, large-volume CO:z supply are
major economic drivers for a project.[21]

o Asphaltene Precipitation: The interaction of CO2z with certain crude oils can lead to the
precipitation of asphaltenes, which can plug pore throats and reduce permeability.
Laboratory testing is crucial to assess this risk.

Conclusion
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CO2-EOR is a proven and effective technology for increasing oil recovery from mature
reservoirs while simultaneously offering a significant opportunity for the geological storage of
COz. The success of any CO2-EOR project hinges on a thorough understanding of the
underlying scientific principles, rigorous reservoir characterization, detailed laboratory analysis,
and careful project design and management. The protocols and guidelines presented in this
document provide a robust framework for researchers and industry professionals to
systematically evaluate and implement CO2-EOR projects, thereby contributing to both energy
security and environmental sustainability.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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